Cas no 150033-29-7 (Sodium bis(1H,1H,2H,2H-Perfluorooctyl)phosphate)

• Product Name: Sodium bis(1H,1H,2H,2H-Perfluorooctyl)phosphate
• CAS No: 150033-29-7
• MF: C₈H₇F₁₃NaO₄P
• MW: 468.081560373306
• CID: 5043399
• Update Time: 2025-07-20

Sodium bis(1H,1H,2H,2H-Perfluorooctyl)phosphate Chemical and Physical Properties

Names and Identifiers

• Sodium bis(1H,1H,2H,2H-Perfluorooctyl)phosphate

• Inchi： 1S/C8H6F13O4P.Na.H/c9-3(10,1-2-25-26(22,23)24)4(11,12)5(13,14)6(15,16)7(17,18)8(19,20)21;;/h1-2H2,(H2,22,23,24);;
• InChI Key： QEJXGHJUMBWHBR-UHFFFAOYSA-N
• SMILES： C(F)(F)(C(F)(F)C(F)(F)CCOP(O)(O)=O)C(F)(F)C(F)(F)C(F)(F)F.[NaH]

Additional information on Sodium bis(1H,1H,2H,2H-Perfluorooctyl)phosphate

Recent Advances in the Application of Sodium bis(1H,1H,2H,2H-Perfluorooctyl)phosphate (CAS: 150033-29-7) in Chemical and Biomedical Research

Sodium bis(1H,1H,2H,2H-Perfluorooctyl)phosphate (CAS: 150033-29-7) is a fluorinated surfactant that has garnered significant attention in recent years due to its unique physicochemical properties and potential applications in chemical and biomedical fields. This compound, characterized by its perfluorinated alkyl chains and phosphate headgroup, exhibits exceptional surface activity, thermal stability, and chemical resistance, making it a promising candidate for various industrial and research applications. Recent studies have explored its utility in drug delivery systems, biomedical imaging, and as a stabilizer in nanoparticle synthesis.

One of the most notable advancements in the application of Sodium bis(1H,1H,2H,2H-Perfluorooctyl)phosphate is its role in enhancing the stability and bioavailability of hydrophobic drugs. A 2023 study published in the Journal of Controlled Release demonstrated that this surfactant could effectively encapsulate poorly water-soluble drugs within micellar structures, significantly improving their solubility and therapeutic efficacy. The study highlighted the compound's ability to form stable micelles with low critical micelle concentrations (CMCs), which is crucial for maintaining drug stability under physiological conditions.

In addition to drug delivery, Sodium bis(1H,1H,2H,2H-Perfluorooctyl)phosphate has shown promise in biomedical imaging, particularly in the development of contrast agents for magnetic resonance imaging (MRI). Researchers have leveraged its fluorinated properties to create perfluorocarbon-based emulsions that enhance imaging contrast. A recent study in Biomaterials Science reported the synthesis of novel MRI contrast agents using this surfactant, which exhibited improved signal-to-noise ratios and prolonged circulation times in vivo. These findings underscore the potential of Sodium bis(1H,1H,2H,2H-Perfluorooctyl)phosphate in advancing diagnostic imaging technologies.

Another area of interest is the use of Sodium bis(1H,1H,2H,2H-Perfluorooctyl)phosphate in nanotechnology. Its ability to stabilize nanoparticles has been exploited in the synthesis of metallic and polymeric nanoparticles with controlled sizes and morphologies. A 2022 publication in ACS Nano detailed the role of this surfactant in the one-pot synthesis of gold nanoparticles, where it acted as both a reducing agent and a stabilizer. The resulting nanoparticles exhibited uniform size distributions and high colloidal stability, making them suitable for applications in catalysis and biosensing.

Despite these promising developments, challenges remain in the widespread adoption of Sodium bis(1H,1H,2H,2H-Perfluorooctyl)phosphate. Environmental concerns related to the persistence and bioaccumulation of perfluorinated compounds have prompted researchers to investigate greener alternatives or modifications to reduce ecological impact. Recent efforts have focused on developing biodegradable analogs or recycling strategies to mitigate environmental risks. A 2023 review in Green Chemistry discussed these challenges and proposed potential solutions, emphasizing the need for sustainable practices in the use of fluorinated surfactants.

In conclusion, Sodium bis(1H,1H,2H,2H-Perfluorooctyl)phosphate (CAS: 150033-29-7) continues to be a valuable tool in chemical and biomedical research, with applications ranging from drug delivery to nanotechnology. Ongoing studies aim to address its environmental impact while maximizing its functional benefits. As research progresses, this compound is expected to play an increasingly important role in advancing both scientific understanding and technological innovation in the field.